Cas no 1215936-45-0 (2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 1215936-45-0
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD11899126
• CID: 4578356
• PubChem ID: 54595161
• Update Time: 2025-06-29

2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1-(1-methyl-1H-pyrazol-4-yl)-ethylamine
• 2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine
• 1H-Pyrazole-4-methanamine, α,α,1-trimethyl-

• MDL： MFCD11899126
• Inchi： 1S/C7H13N3/c1-7(2,8)6-4-9-10(3)5-6/h4-5H,8H2,1-3H3
• InChI Key： OSXSDUMYPXFKCT-UHFFFAOYSA-N
• SMILES： NC(C)(C1=CN(C)N=C1)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 233.2±15.0 °C at 760 mmHg
• Flash Point: 94.8±20.4 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine

2-(1-Methyl-1H-Pyrazol-4-Yl)Propan-2-Amine: A Comprehensive Overview

The compound with CAS No. 1215936-45-0, commonly referred to as 2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a pyrazole ring with an amine group. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its versatility in chemical reactions and biological activities. The propan-2-amine component adds further functionality, making this compound a valuable building block in drug discovery and synthesis.

Recent studies have highlighted the potential of 2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine as a precursor in the development of bioactive molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential in the treatment of chronic inflammatory diseases.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. These methods ensure high yields and purity, which are critical for applications in drug development. The compound's stability under various reaction conditions has also been extensively studied, making it a reliable intermediate in organic synthesis.

In terms of applications, 2-(1-methyl-1H-pyrazol-4-yl)propan-2-amine has found utility in the synthesis of kinase inhibitors, which are essential in targeting cancer cells. A 2023 paper in *Nature Communications* reported that derivatives of this compound effectively inhibit the activity of protein kinases, which are key players in cellular signaling pathways. This discovery opens new avenues for the development of targeted therapies against cancers and other diseases characterized by abnormal kinase activity.

Beyond its pharmacological applications, 2-(1-methyl-1H-pyrazol-4-ylium)propanammonium has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Researchers have explored its coordination chemistry, revealing potential applications in homogeneous catalysis for organic transformations.

From an environmental perspective, the biodegradability and ecological impact of CAS No. 1215936-45